2-Deacetyltaxuspine X

• Molecular Formula: C39H48O13
• Molecular Weight: 724.8 g/mol
• InChI: InChI=1S/C39H48O13/c1-21-32(48-24(4)41)18-30-31(45)17-29(20-47-23(3)40)34(52-35(46)16-15-28-13-11-10-12-14-28)19-33(49-25(5)42)22(2)37(50-26(6)43)38(51-27(7)44)36(21)39(30,8)9/h10-17,30-34,38,45H,18-20H2,1-9H3/b16-15+,29-17+,37-22-/t30-,31-,32-,33-,34-,38+/m0/s1
• InChIKey: QYFRCODLYCJJNA-IRKKXACWSA-N

2-Deacetyltaxuspine X: Structural and Physicochemical Overview

2-Deacetyltaxuspine X (CAS 259678-73-4) is a naturally occurring bicyclic taxane diterpenoid isolated from the branches of Taxus sumatrana and Taxus chinensis [1] [2]. This compound belongs to the 3,8-secotaxane structural subclass, characterized by a bicyclic[9.3.1]pentadecatriene core framework distinct from the tetracyclic paclitaxel scaffold [1]. The compound has a molecular formula of C39H48O13 and a molecular weight of 724.79 g/mol, and is typically supplied as a powder with purity ≥98% for research applications [3].

Mono-hydroxylated taxuspine X congener for C-2 pharmacophore deconvolution

Defined C-2 hydroxyl as single hydrogen-bond donor in microtubule binding models

Multi-species natural origin supports reference standard procurement

• [1] Morita, H., et al. Three new bicyclic taxane diterpenoids from the needles of Japanese yew, Taxus cuspidata Sieb. et Zucc. Chemical and Pharmaceutical Bulletin. Structure identification of 2-deacetyl taxuspine X among other bicyclic taxanes. View Source
• [2] ChemFaces. 2-Deacetyltaxuspine X (CFN89081) Product Datasheet. CAS 259678-73-4, isolated from Taxus sumatrana branches. View Source
• [3] ChemSrc. 2-Deacetyltaxuspine X Physicochemical Properties. CAS 259678-73-4, MW 724.791, Formula C39H48O13. View Source

Why Taxuspine X Congeners Cannot Substitute for 2-Deacetyltaxuspine X

2-Deacetyltaxuspine X exhibits a fundamentally different biological activity profile compared to its clinically used taxane counterparts. Unlike paclitaxel, which demonstrates potent sub-nanomolar cytotoxicity across multiple human tumor cell lines (IC50 <0.008 μM), 2-Deacetyltaxuspine X shows substantially weaker cytotoxic effects with IC50 values ranging from 15.3 to >40 μM depending on the cell line [1]. This approximately 2,000-fold to >5,000-fold difference in potency renders 2-Deacetyltaxuspine X unsuitable as a direct cytotoxic replacement for paclitaxel. However, this diminished cytotoxicity positions 2-Deacetyltaxuspine X and its structural relatives as candidates for multidrug resistance (MDR) reversal applications, where potent tubulin-stabilizing activity is actually counterproductive to the desired pharmacological profile [2]. Furthermore, the bicyclic 3,8-secotaxane scaffold differs markedly from the tetracyclic baccatin III core, precluding simple functional substitution in structure-activity relationship (SAR) studies [3].

Fully acetylated taxuspine X lacks C-2 HBD, which may alter hydrogen-bond interactions critical for tubulin binding models.

Dideacetyl congeners introduce additional hydroxyls, confounding isolation of single-site C-2 contribution to pharmacophore models.

Different acetylation patterns can shift P-gp recognition and metabolic stability, limiting interchangeability in MDR reversal studies.

• [1] The Journal of Antibiotics (2017) 70: 1122-1128. Table 5: Cytotoxicity IC50 values (μM) of compounds 1-12 against human tumor cell lines. View Source
• [2] Castagnolo, D., et al. (2010). From taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. View Source
• [3] NP-MRD. NP-Card for 2-Deacetyltaxuspine X (NP0138131). Classification as taxane diterpenoid. View Source

Key Differentiation Evidence for 2-Deacetyltaxuspine X

C-2 Deacetylation Alters Molecular Weight, HBD Count, and Lipophilicity

In a direct head-to-head comparison under identical assay conditions, 2-Deacetyltaxuspine X (identified as compound 3 in the study) was evaluated against paclitaxel across five human tumor cell lines (HL-60 leukemia, A-549 lung adenocarcinoma, SMMC-7721 hepatocellular carcinoma, MCF-7 breast adenocarcinoma, and SW480 colon adenocarcinoma) [1]. The compound exhibited IC50 values of 16.2 μM (HL-60), 15.7 μM (A-549), 16.4 μM (SMMC-7721), 17.6 μM (MCF-7), and 11.3 μM (SW480). In stark contrast, paclitaxel demonstrated IC50 values below 0.008 μM across all five cell lines [1].

MW & Lipophilicity Shift

Cross-study comparable

ΔMW −42 Da (C39H48O13 vs parent C41H50O14); XLogP3-AA 6.5 vs 3.2 for taxuspine X.

Resolvable mass difference enables LC-MS identification of deacetylated species.

Calculated LogP values; experimental confirmation may be needed.

Evidence Dimension	In vitro cytotoxicity (IC50, μM)
Target Compound Data	HL-60: 16.2 μM; A-549: 15.7 μM; SMMC-7721: 16.4 μM; MCF-7: 17.6 μM; SW480: 11.3 μM
Comparator Or Baseline	Paclitaxel: <0.008 μM across all five cell lines
Quantified Difference	~1,400-fold to >5,000-fold less potent than paclitaxel depending on cell line
Conditions	In vitro cytotoxicity assay; five human tumor cell lines; compounds tested under identical experimental conditions

Why This Matters

This quantitative difference establishes that 2-Deacetyltaxuspine X cannot serve as a cytotoxic substitute for paclitaxel, informing procurement decisions for research programs requiring either high-potency tubulin stabilizers or low-cytotoxicity taxane scaffolds for MDR modulation studies.

• [1] The Journal of Antibiotics (2017) 70: 1122-1128. Table 5: Cytotoxicity IC50 values (μM) of compounds 1-12 against human tumor cell lines (HL-60, A-549, SMMC-7721, MCF-7, SW480). View Source

Hydrogen Bond Donor Topology and Tubulin Binding Fitness

Within a broader panel of 12 taxane derivatives screened concurrently, 2-Deacetyltaxuspine X (compound 3) displayed a distinct cytotoxicity fingerprint compared to its immediate structural neighbors [1]. Against SW480 colon adenocarcinoma cells, compound 3 showed an IC50 of 11.3 μM, representing the most potent activity among the tested analogs against this cell line. Notably, compound 5 (a structural variant) demonstrated markedly different cell line selectivity, with IC50 values of 4.7 μM (HL-60) and 7.6 μM (SMMC-7721), while compounds 6, 10, 11, and 12 showed no measurable activity (IC50 >40 μM) across all lines [1].

HBD Count & Tubulin Fit

Class-level inference

Target: 1 HBD (C2-OH) vs parent: 0 HBD; dideacetyl: 2 HBD. Modelling suggests C-2 OH shifts toward bioactive paclitaxel-like conformation.

Single HBD allows isolation of C-2 hydroxyl contribution to binding fitness.

Computational pseudoreceptor model; experimental binding data absent.

Evidence Dimension	In vitro cytotoxicity (IC50, μM) across five cell lines
Target Compound Data	HL-60: 16.2; A-549: 15.7; SMMC-7721: 16.4; MCF-7: 17.6; SW480: 11.3
Comparator Or Baseline	Compound 5: HL-60: 4.7; A-549: 16.1; SMMC-7721: 7.6; MCF-7: 15.9; SW480: 15.5; Compounds 6/10/11/12: >40 across all lines
Quantified Difference	Compound 3 shows 2.4-fold lower potency than compound 5 in HL-60 cells but 1.4-fold higher potency in SW480 cells
Conditions	In vitro cytotoxicity assay; identical cell line panel and experimental protocol

Why This Matters

This intra-class comparative data demonstrates that subtle structural modifications within the taxane series produce non-uniform changes in cell line selectivity, making 2-Deacetyltaxuspine X a specific and non-interchangeable tool compound for SAR investigations.

• [1] The Journal of Antibiotics (2017) 70: 1122-1128. Table 5: Cytotoxicity IC50 values (μM) of compounds 1-12 against human tumor cell lines. View Source

Taxonomic Source Differentiation Across Taxus Species

2-Deacetyltaxuspine X possesses a bicyclic[9.3.1]pentadeca-3,8,11-triene core structure belonging to the 3,8-secotaxane subclass, which is fundamentally distinct from the tetracyclic taxane framework of baccatin III and paclitaxel [1] [2]. This structural divergence results from cleavage of the C3-C8 bond in the canonical taxane skeleton, producing a macrocyclic rather than fused ring system [1]. The molecular formula (C39H48O13) and exact mass (724.309509) differentiate this compound from structurally similar taxanes including baccatin III (C31H38O11, MW 586.6) and 10-deacetylbaccatin III (C29H36O10, MW 544.6) [2] [3].

Taxus Source Diversity

Cross-study comparable

Confirmed in T. cuspidata and T. sumatrana; parent and dideacetyl congeners restricted to T. cuspidata.

Broader natural distribution supports reliable multi-species supply chains.

Isolation data from independent research groups; vendor sourcing aligns.

Evidence Dimension	Structural scaffold classification and molecular formula
Target Compound Data	Bicyclic 3,8-secotaxane; C39H48O13; MW 724.79; exact mass 724.309509
Comparator Or Baseline	Baccatin III: tetracyclic taxane, C31H38O11, MW 586.6; 10-Deacetylbaccatin III: C29H36O10, MW 544.6
Quantified Difference	MW difference: +138.2 Da vs. baccatin III; +180.2 Da vs. 10-deacetylbaccatin III
Conditions	Structural characterization by spectroscopic analysis and mass spectrometry

Why This Matters

The distinct 3,8-secotaxane scaffold necessitates separate procurement for research programs investigating structure-activity relationships across taxane subclasses, as the ring-opened macrocyclic architecture precludes direct functional extrapolation from baccatin-derived analogs.

• [1] Morita, H., et al. Three new bicyclic taxane diterpenoids from the needles of Japanese yew, Taxus cuspidata Sieb. et Zucc. Chemical and Pharmaceutical Bulletin. Structural elucidation of 2-deacetyl taxuspine X as a bicyclic 3,8-secotaxane. View Source
• [2] ChemSrc. 2-Deacetyltaxuspine X Physicochemical Properties. CAS 259678-73-4, MW 724.791, Formula C39H48O13, exact mass 724.309509. View Source
• [3] PlantaE DB. 10-Deacetylbaccatin III entry. MW 544.60, Formula C29H36O10. View Source

P-Glycoprotein Inhibitory Potential via Taxuspine X Scaffold

2-Deacetyltaxuspine X exhibits distinct physicochemical properties with implications for in vitro handling and formulation development. The compound has a calculated LogP of 6.50, indicating higher lipophilicity than paclitaxel (LogP ~3.0-3.5), and a predicted boiling point of 770.7±60.0 °C at 760 mmHg [1]. The density is predicted at 1.3±0.1 g/cm³ with a flash point of 226.9±26.4 °C [1]. The compound is supplied as a powder with purity ≥98% and is soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone [2].

P-gp Inhibitory Potential

Class-level inference

No direct data for 2-deacetyltaxuspine X. Taxuspine X is reported as MDR-reversing agent; structural analogues show IC50 7.2–24 µM range.

C-2 hydroxyl is an untested pharmacophoric variable for P-gp recognition.

Data from simplified analogues; requires validation for the natural product.

Evidence Dimension	Lipophilicity (LogP) and molecular descriptors
Target Compound Data	LogP: 6.50; Boiling point: 770.7±60.0 °C; Density: 1.3±0.1 g/cm³; Flash point: 226.9±26.4 °C
Comparator Or Baseline	Paclitaxel: LogP ~3.0-3.5; Docetaxel: LogP ~2.4-2.8 (literature values)
Quantified Difference	LogP ~3.0-4.1 units higher (approximately 1,000- to 12,000-fold greater lipophilicity)
Conditions	Predicted values based on chemical structure calculations

Why This Matters

The substantially higher lipophilicity of 2-Deacetyltaxuspine X requires distinct solvent selection and handling protocols compared to paclitaxel, and this property may influence membrane permeability and intracellular distribution in biological assays.

• [1] ChemSrc. 2-Deacetyltaxuspine X Physicochemical Properties. LogP 6.50, boiling point 770.7±60.0 °C, density 1.3±0.1 g/cm³, flash point 226.9±26.4 °C. View Source
• [2] ChemFaces. 2-Deacetyltaxuspine X (CFN89081) Product Datasheet. Purity ≥98%, solubility in chloroform, dichloromethane, ethyl acetate, DMSO, acetone. View Source

Commercial Availability and Purity as Reference Standard

2-Deacetyltaxuspine X has been specifically isolated and characterized from the branches of Taxus sumatrana and Taxus chinensis, distinguishing its natural occurrence profile from other taxanes derived predominantly from Taxus brevifolia (Pacific yew) or Taxus baccata (European yew) [1] [2]. The compound was originally identified as a bicyclic taxane diterpenoid from the needles of Japanese yew (Taxus cuspidata Sieb. et Zucc.) [2]. This species-specific isolation profile supports chemotaxonomic investigations and natural product dereplication studies requiring authenticated reference materials.

Vendor Availability

Supplier data

≥5 vendors offer ≥98% HPLC purity; dideacetyl congeners not commercially available.

Multi-vendor sourcing reduces procurement risk for longitudinal studies.

Vendor catalog survey; independent purity verification recommended.

Evidence Dimension	Natural source species distribution
Target Compound Data	Isolated from Taxus sumatrana branches, Taxus chinensis branches, and Taxus cuspidata needles
Comparator Or Baseline	Paclitaxel: originally isolated from Taxus brevifolia bark; Baccatin III: found in multiple Taxus species including T. baccata, T. wallichiana, T. canadensis
Quantified Difference	Species-specific occurrence pattern; 2-Deacetyltaxuspine X is associated specifically with East Asian Taxus species
Conditions	Phytochemical isolation and spectroscopic structural confirmation

Why This Matters

For researchers conducting natural product discovery, metabolomics profiling, or chemotaxonomic classification of Taxus species, the authenticated source identity of 2-Deacetyltaxuspine X provides a verifiable reference point for compound identification and dereplication workflows.

• [1] ChemFaces. 2-Deacetyltaxuspine X (CFN89081) Product Datasheet. Source: branches of Taxus sumatrana. View Source
• [2] Morita, H., et al. Three new bicyclic taxane diterpenoids from the needles of Japanese yew, Taxus cuspidata Sieb. et Zucc. Chemical and Pharmaceutical Bulletin. View Source

Contextual Differentiation: MDR-Reversing Potential of Taxuspine X Scaffold vs. Cytotoxic Taxanes

Although direct MDR-reversal data for 2-Deacetyltaxuspine X is not available, its parent scaffold taxuspine X exhibits potent multidrug resistance (MDR)-reversing activity [1]. Importantly, structurally simplified taxane analogs related to taxuspine X have been shown to act as efficient P-glycoprotein (P-gp) inhibitors while being devoid of tubulin affinity and intrinsic cytotoxicity [1] [2]. One simplified taxane analog (compound 6) demonstrated P-gp inhibition with an IC50 of 7.2 × 10⁻⁶ M (7.2 μM) [1]. This pharmacological profile—low cytotoxicity combined with P-gp modulatory capacity—contrasts sharply with paclitaxel and docetaxel, which are substrates for P-gp-mediated efflux and contribute to MDR development [2].

Evidence Dimension	MDR-reversing activity and P-gp interaction profile
Target Compound Data	2-Deacetyltaxuspine X: cytotoxicity IC50 = 11.3-17.6 μM (weak); MDR reversal not directly measured
Comparator Or Baseline	Taxuspine X scaffold: known MDR-reversing agent; Simplified taxane analog 6: P-gp IC50 = 7.2 μM, non-cytotoxic; Paclitaxel: P-gp substrate, cytotoxic IC50 <0.008 μM
Quantified Difference	Not directly quantified for 2-deacetyl derivative; class inference based on taxuspine X scaffold activity
Conditions	Class-level inference; parent scaffold activity documented in P-gp inhibition assays

Why This Matters

For research programs focused on overcoming multidrug resistance, the low-cytotoxicity taxuspine X scaffold class (including 2-deacetyltaxuspine X) represents a distinct pharmacological tool category separate from cytotoxic taxanes, guiding procurement toward MDR modulator screening applications rather than direct antiproliferative studies.

• [1] Castagnolo, D., et al. (2010). From taxuspine X to structurally simplified taxanes with remarkable P-glycoprotein inhibitory activity. ACS Medicinal Chemistry Letters, 1(8), 416-421. Compound 6: P-gp IC50 = 7.2 × 10⁻⁶ M. View Source
• [2] Castagnolo, D., et al. (2010) Supporting Information. Taxanes devoid of cytotoxicity and tubulin affinity act as P-gp inhibitors. View Source

Optimal Research and Industrial Application Scenarios

Pharmacophoric Deconvolution of the C-2 Position

2-Deacetyltaxuspine X serves as a defined bicyclic 3,8-secotaxane reference standard for SAR investigations examining the biological consequences of C3-C8 ring cleavage in the taxane skeleton [1]. With its distinct cytotoxicity fingerprint (IC50 11.3-17.6 μM across five human cancer cell lines) that differs both from highly potent taxanes (paclitaxel <0.008 μM) and from inactive congeners (compounds 6, 10-12 with IC50 >40 μM), this compound provides a mid-range activity benchmark for evaluating structural modifications within the 3,8-secotaxane series [2]. Researchers investigating the pharmacophore requirements for tubulin stabilization versus alternative mechanisms can use this compound to distinguish scaffold-dependent effects from substituent-dependent effects.

Semi-Synthetic Derivatization via the Free C-2 Hydroxyl

Based on the demonstrated low cytotoxicity of 2-Deacetyltaxuspine X (IC50 11.3-17.6 μM) and the established MDR-reversing activity of its parent taxuspine X scaffold, this compound is positioned for evaluation as a chemosensitizer in P-glycoprotein-overexpressing MDR cancer models [1] [2]. The weak intrinsic cytotoxicity profile is actually advantageous for this application, as effective MDR reversal agents should exhibit minimal direct antiproliferative effects to avoid confounding combination therapy readouts [2]. Researchers investigating combination strategies with doxorubicin, vinca alkaloids, or paclitaxel in resistant cell lines (e.g., MCF-7/ADR, KB-V1, NCI/ADR-RES) may employ 2-Deacetyltaxuspine X to probe the relationship between taxane scaffold architecture and P-gp inhibitory capacity.

Multi-Species Taxus Phytochemical Fingerprinting

2-Deacetyltaxuspine X, authenticated as a natural product isolated specifically from the branches of Taxus sumatrana and Taxus chinensis, serves as a reference marker for phytochemical profiling and metabolomics studies focused on East Asian yew species [1] [2]. For natural product chemists conducting dereplication workflows, the compound provides a verified retention time and mass spectral fingerprint (exact mass 724.309509) for LC-MS based identification [3]. This is particularly valuable for distinguishing Taxus sumatrana and Taxus chinensis extracts from those of Taxus brevifolia or Taxus baccata, which produce different taxane chemotypes.

Reference Standard for Taxane-Modifying Enzyme Assays

With established purity specifications (≥98%) and defined physicochemical properties including LogP of 6.50 and solubility profile in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone, 2-Deacetyltaxuspine X is suitable as a reference standard for HPLC method development and quantification of 3,8-secotaxane diterpenoids in complex natural product matrices [1] [2]. The compound's high lipophilicity (LogP 6.50) necessitates specific chromatographic conditions distinct from those optimized for more polar taxanes like 10-deacetylbaccatin III [2]. Quality control laboratories developing methods for taxane-containing botanical extracts can utilize this compound to establish system suitability parameters for bicyclic taxane separation.

Application

Selection Property

Validation Focus

C-2 pharmacophore deconvolution

Mono-hydroxylated taxane scaffold

Hydrogen-bond donor topology in tubulin binding models

Semi-synthetic derivatization

Free C-2 hydroxyl as synthetic handle

Regioselective modification for SAR library generation

Phytochemical fingerprinting

Cross-species biomarker occurrence

LC-MS profiling and chemotaxonomic classification

Taxane-modifying enzyme assays

Defined C-2 deacetylation reference

Enzyme kinetics for esterase/acetyltransferase characterization

• [1] Morita, H., et al. Three new bicyclic taxane diterpenoids from the needles of Japanese yew, Taxus cuspidata Sieb. et Zucc. Chemical and Pharmaceutical Bulletin. View Source
• [2] The Journal of Antibiotics (2017) 70: 1122-1128. Table 5: Cytotoxicity IC50 values. View Source
• [3] ChemFaces. 2-Deacetyltaxuspine X (CFN89081) Product Datasheet. View Source